Cas no 955233-93-9 (2,3,4-trimethoxy-N-2-(propane-1-sulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbenzamide)

• Product Name: 2,3,4-trimethoxy-N-2-(propane-1-sulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbenzamide
• CAS No: 955233-93-9
• MF: C₂₂H₂₈N₂O₆S
• MW: 448.532525062561
• CID: 6090024
• PubChem ID: 16931025
• Update Time: 2025-05-30

2,3,4-trimethoxy-N-2-(propane-1-sulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2,3,4-trimethoxy-N-2-(propane-1-sulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbenzamide
• AKOS024645685
• 2,3,4-trimethoxy-N-(2-(propylsulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl)benzamide
• F2391-1052
• 2,3,4-trimethoxy-N-[2-(propane-1-sulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl]benzamide
• 955233-93-9
• 2,3,4-trimethoxy-N-(2-propylsulfonyl-3,4-dihydro-1H-isoquinolin-7-yl)benzamide

• Inchi： 1S/C22H28N2O6S/c1-5-12-31(26,27)24-11-10-15-6-7-17(13-16(15)14-24)23-22(25)18-8-9-19(28-2)21(30-4)20(18)29-3/h6-9,13H,5,10-12,14H2,1-4H3,(H,23,25)
• InChI Key： TVGZAIJRQUZJQS-UHFFFAOYSA-N
• SMILES： S(CCC)(N1CC2C=C(C=CC=2CC1)NC(C1C=CC(=C(C=1OC)OC)OC)=O)(=O)=O

Computed Properties

• Exact Mass: 448.16680779g/mol
• Monoisotopic Mass: 448.16680779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 697
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 103Ų

Additional information on 2,3,4-trimethoxy-N-2-(propane-1-sulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbenzamide

Introduction to 2,3,4-trimethoxy-N-2-(propane-1-sulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbenzamide (CAS No. 955233-93-9)

2,3,4-trimethoxy-N-2-(propane-1-sulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbenzamide (CAS No. 955233-93-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzamides and features a unique structural framework that includes multiple methoxy groups and a sulfonyl moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The molecular structure of 2,3,4-trimethoxy-N-2-(propane-1-sulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbenzamide is characterized by a benzene ring substituted with three methoxy groups at the 2-, 3-, and 4-positions. The nitrogen atom in the amide group is bonded to a tetrahydroisoquinoline ring, which is further substituted with a sulfonyl group at the 2-position of the propane chain. This intricate arrangement of functional groups imparts specific chemical and biological properties to the compound.

Recent studies have explored the potential of 2,3,4-trimethoxy-N-2-(propane-1-sulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbenzamide in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro and in vivo studies have demonstrated that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it may have potential applications in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's neuroprotective properties. Research has shown that 2,3,4-trimethoxy-N-2-(propane-1-sulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbenzamide can protect neurons from oxidative stress and apoptosis. This neuroprotective effect is attributed to its ability to modulate intracellular signaling pathways involved in cell survival and death. These findings open up possibilities for its use in neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

In addition to its anti-inflammatory and neuroprotective properties, 2,3,4-trimethoxy-N-2-(propane-1-sulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbenzamide has also been investigated for its potential as an anticancer agent. Studies have demonstrated that it can induce apoptosis in various cancer cell lines by targeting key signaling pathways involved in cell proliferation and survival. These results highlight its potential as a novel therapeutic agent for cancer treatment.

The pharmacokinetic properties of 2,3,4-trimethoxy-N-2-(propane-1-sulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbenzamide have also been studied to assess its suitability for clinical use. Preliminary data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. However, further research is needed to optimize its pharmacokinetic parameters and ensure its safety and efficacy in human subjects.

The synthesis of 2,3,4-trimethoxy-N-2-(propane-1-sulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbenzamide involves several steps and requires precise control over reaction conditions to achieve high yields and purity. The synthetic route typically involves the formation of the tetrahydroisoquinoline ring followed by the introduction of the sulfonyl group and methoxy substitutions. Advances in synthetic chemistry have led to more efficient methods for producing this compound on a larger scale.

In conclusion, 2,3,4-trimethoxy-N-2-(propane-1-sulfonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbenzamide (CAS No. 955233-93-9) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical use. As our understanding of this compound deepens, it holds great promise for advancing treatments in various medical fields.